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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rebastinib

CAS No.: 1020172-07-9

Cat. No.: S547894

Rebastinib Solubility Data

Solvent Solubility = Concentration Temperature Note / Source
DMSO ~50 ~90.32 mM Not specified  Standard go-to solvent [1]
mg/mL
DMSO 111 ~200.5 mM Not specified  Highest concentration reported [2]
mg/mL
Ethanol 18 mg/mL  ~32.5mM Not specified  Suitable for stock solutions [2]
Water Insoluble - Not specified  Not recommended [2]
1:1 0.1 mg/mL ~0.18 mM 25°C For low-concentration aqueous
PBS:Ethanol dosing [3]

Experimental Formulation Guides

Here are detailed methodologies for preparing Rebastinib solutions for different experimental applications.

For In Vitro Studies
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This protocol is suitable for cell-based assays.

¢ Prepare Stock Solution: Dissolve Rebastinib in DMSO to create a high-concentration stock solution
(e.g., 10-50 mM). Gently warm the tube and use brief sonication if necessary to aid dissolution [2] [1].

¢ Dilute for Treatment: Dilute the stock solution into your cell culture medium. Ensure the final
concentration of DMSO is kept low (typically <0.1%) to avoid cytotoxicity [2].

¢ Include Controls: Always include a vehicle control group treated with the same final concentration of
DMSO.

For In Vivo Studies

This method describes preparing a homogeneous suspension for oral administration in animal studies [3].

e Prepare Suspension: Weigh the required amount of Rebastinib and add it to a 0.5% w/v
Carboxymethyl Cellulose Sodium Salt (CMC-Na) solution.

e Mix Thoroughly: Agitate the mixture vigorously using a vortex mixer or magnetic stirrer to achieve a
homogeneous suspension.

¢ Administer: The final suspension can be administered to laboratory animals via oral gavage. The
study demonstrating efficacy in a triple-negative breast cancer model used this method [3].

Stability & Handling Recommendations

e Storage: For long-term stability, store Rebusatinib powder at -20°C. Stock solutions in DMSO
should be aliquoted and stored at -80°C for up to 2 years or at -20°C for 1 year. Avoid repeated
freeze-thaw cycles [1].

¢ Handling: DMSO is hygroscopic (absorbs water from the air). Using fresh, dry DMSO is
recommended to ensure solubility and compound stability over time [2].

Troubleshooting Common Issues

¢ Precipitation in Aqueous Media: If the compound precipitates upon dilution into culture medium,
ensure you are adding the stock solution directly into the medium while vortexing or pipetting to mix
rapidly. Using a slightly warmed medium might also help.

e Loss of Activity: This can occur if the stock solution is improperly stored or undergoes multiple
freeze-thaws. Always prepare small, single-use aliquots.
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Experimental Workflow Diagram

The following diagram outlines the key decision points for selecting and preparing Rebastinib vehicles in

experimental settings.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b547894#rebastinib-vehicle-selection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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